Cas no 137736-07-3 (4-(4-chloro-phenylsulfanyl)benzaldehyde)

• Product Name: 4-(4-chloro-phenylsulfanyl)benzaldehyde
• CAS No: 137736-07-3
• MF: C₁₃H₉ClOS
• MW: 248.727961301804
• CID: 2152535
• PubChem ID: 4307534
• Update Time: 2025-06-11

4-(4-chloro-phenylsulfanyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-phenylsulfanyl)benzaldehyde
• NCGC00338715-01
• BBL030231
• 4-(4-chlorophenyl)sulfanylbenzaldehyde
• FIARHGLPZDXHLJ-UHFFFAOYSA-N
• CS-0118172
• SCHEMBL527336
• STK008716
• 4-[(4-chlorophenyl)thio]benzaldehyde
• 4-((4-chlorophenyl)thio)benzaldehyde
• AB01330907-02
• DB-357471
• 4-[(4-chlorophenyl)sulfanyl]benzaldehyde
• AKOS000113298
• 4-(4-chlorophenylthio)benzaldehyde
• 137736-07-3
• VS-09685

• Inchi： 1S/C13H9ClOS/c14-11-3-7-13(8-4-11)16-12-5-1-10(9-15)2-6-12/h1-9H
• InChI Key： FIARHGLPZDXHLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 248.0062638Da
• Monoisotopic Mass: 248.0062638Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(4-chloro-phenylsulfanyl)benzaldehyde

Introduction to 4-(4-chloro-phenylsulfanyl)benzaldehyde (CAS No. 137736-07-3) and Its Emerging Applications in Chemical Biology

4-(4-chloro-phenylsulfanyl)benzaldehyde, identified by the chemical abstracts service number 137736-07-3, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This aromatic aldehyde features a benzaldehyde core substituted with a 4-chloro-phenylsulfanyl group, which imparts distinct reactivity and functionality suitable for various synthetic and pharmaceutical applications.

The molecular structure of 4-(4-chloro-phenylsulfanyl)benzaldehyde consists of a benzene ring connected to an aldehyde group (CHO) and a sulfur-containing side chain linked to a chlorinated phenyl ring. This configuration allows for multiple interaction points with biological targets, making it a valuable scaffold for drug discovery and material science research. The presence of both chloro and sulfanyl groups enhances its solubility in both polar and nonpolar solvents, facilitating its use in diverse chemical reactions.

In recent years, 4-(4-chloro-phenylsulfanyl)benzaldehyde has been explored for its role in developing novel therapeutic agents. Its aldehyde functionality enables condensation reactions with amino compounds, forming Schiff bases that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound can inhibit the growth of resistant bacterial strains by disrupting essential metabolic pathways. The chloro substituent further contributes to its bioactivity by modulating electron density and enhancing binding affinity to biological targets.

One of the most compelling applications of 4-(4-chloro-phenylsulfanyl)benzaldehyde lies in its utility as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to create complex heterocyclic compounds that mimic natural products with potent pharmacological effects. Additionally, the compound’s ability to participate in cross-coupling reactions makes it a valuable building block for constructing novel scaffolds with improved pharmacokinetic profiles. These advancements underscore the growing importance of 137736-07-3 in medicinal chemistry.

The sulfanyl group in 4-(4-chloro-phenylsulfanyl)benzaldehyde also plays a crucial role in its interactions with biological systems. Sulfur-containing compounds are well-known for their ability to engage with thiols in proteins and enzymes, often leading to modulatory effects on cellular processes. Recent research has highlighted its potential in designing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of chloro and sulfanyl groups provides a balance between lipophilicity and polarizability, optimizing drug-like properties such as solubility and bioavailability.

Furthermore, the compound’s fluorescence properties have been investigated for use in bioimaging applications. The aldehyde group can be used to attach fluorophores or quencher molecules, enabling real-time visualization of biological processes at the molecular level. This capability is particularly valuable in diagnostic assays and high-throughput screening systems, where rapid detection of target interactions is essential. The versatility of 137736-07-3 makes it an attractive candidate for developing next-generation imaging agents.

In industrial settings, 4-(4-chloro-phenylsulfanyl)benzaldehyde serves as a key intermediate in the production of specialty chemicals and polymers. Its reactivity allows for the synthesis of functionalized materials with enhanced mechanical strength or thermal stability. These materials find applications in coatings, adhesives, and advanced composites used in aerospace and automotive industries. The compound’s ability to undergo polymerization reactions while maintaining structural integrity has opened new avenues for material innovation.

The environmental impact of using 137736-07-3 has also been carefully evaluated. Studies have shown that when handled under controlled conditions, it exhibits low toxicity profiles with minimal environmental persistence. However, as with any chemical compound, responsible handling practices are essential to ensure safety during synthesis, storage, and disposal. Regulatory guidelines recommend proper ventilation and personal protective equipment to mitigate potential exposure risks.

Future research directions for 4-(4-chloro-phenylsulfanyl)benzaldehyde include exploring its role in green chemistry initiatives. By optimizing synthetic routes to minimize waste and energy consumption, scientists aim to develop more sustainable methods for producing this valuable intermediate. Additionally, computational modeling techniques are being employed to predict new derivatives with enhanced bioactivity, reducing the need for extensive experimental screening.

In conclusion, 4-(4-chloro-phenylsulfanyl)benzaldehyde (CAS No. 137736-07-3) is a multifaceted compound with broad applications across chemical biology, pharmaceutical development, material science, and environmental chemistry. Its unique structural features enable diverse functionalizations, making it an indispensable tool for researchers seeking innovative solutions to complex scientific challenges. As our understanding of its properties continues to evolve, so too will its impact on advancing scientific knowledge and technological progress.